Cas no 1807024-25-4 (Methyl 2,4-bis(trifluoromethyl)-5-fluorobenzoate)

• Product Name: Methyl 2,4-bis(trifluoromethyl)-5-fluorobenzoate
• CAS No: 1807024-25-4
• MF: C₁₀H₅F₇O₂
• MW: 290.13432765007
• CID: 4954764
• Update Time: 2023-08-22

Methyl 2,4-bis(trifluoromethyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-bis(trifluoromethyl)-5-fluorobenzoate

• Inchi： 1S/C10H5F7O2/c1-19-8(18)4-2-7(11)6(10(15,16)17)3-5(4)9(12,13)14/h2-3H,1H3
• InChI Key： DCAQVOPIDOXVSP-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3